6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal

• CAS No.: 261350-36-1
• Molecular Formula: C14H22O
• Molecular Weight: 206.32 g/mol
• IUPAC Name: 6-(4,4-dimethylcyclopenten-1-yl)hept-2-enal
• InChI: InChI=1S/C14H22O/c1-12(7-5-4-6-10-15)13-8-9-14(2,3)11-13/h4,6,8,10,12H,5,7,9,11H2,1-3H3
• InChI Key: JDYSDTRVMDOBNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=CC=O)C1=CCC(C1)(C)C

Description

6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal is an organic compound with a unique structure that includes a cyclopentene ring and a heptenal chain

Preparation Methods

The synthesis of 6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4,4-dimethylcyclopent-1-en-1-one, which can be derived from natural sources or synthesized through chemical reactions.

Synthetic Route: The key step involves the reaction of 4,4-dimethylcyclopent-1-en-1-one with appropriate reagents to form the heptenal chain.

Reaction Conditions: The reactions are typically carried out under controlled temperature and pressure conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the cyclopentene ring, using halogens or other electrophiles.

Scientific Research Applications

6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential biological activities, including cytotoxic effects on tumor cells.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in cancer treatment.

Industry: It is used in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with cellular proteins and enzymes, leading to changes in cellular functions.

Pathways: It can induce apoptosis in tumor cells by activating specific signaling pathways, such as the mitochondrial pathway.

Comparison with Similar Compounds

6-(4,4-Dimethylcyclopent-1-en-1-yl)hept-2-enal can be compared with similar compounds to highlight its uniqueness:

Similar Compounds: Compounds like 4,4-dimethyl-2-cyclopenten-1-one and (R,Z)-2-methyl-6-(4-methylcyclohexa-1,4-dien-1-yl)hept-2-en-1-ol share structural similarities.

Uniqueness: Unlike its analogs, this compound exhibits unique reactivity and biological activity, making it a valuable compound for research and industrial applications.